![molecular formula C5H9ClN2S B1397269 1-(Thiazol-2-yl)ethanamine hydrochloride CAS No. 947662-64-8](/img/structure/B1397269.png)
1-(Thiazol-2-yl)ethanamine hydrochloride
Overview
Description
“1-(Thiazol-2-yl)ethanamine hydrochloride” is an organic compound that belongs to the thioethers, thiazole, and aralkylamines family. It has a linear structure with a molecular weight of 165.67 g/mol . The IUPAC name for this compound is "1-(1H-1lambda3-thiazol-2-yl)ethan-1-amine hydrochloride" .
Molecular Structure Analysis
The InChI code for “this compound” is "1S/C5H9N2S.ClH/c1-4(6)5-7-2-3-8-5;/h2-4,8H,6H2,1H3;1H" . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 165.67 . It is stored at a temperature of 28 C .Scientific Research Applications
H1-Antihistamine Activity Research
1-(Thiazol-2-yl)ethanamine hydrochloride derivatives have been studied for their H1-antihistamine activity. Quantitative structure-activity relationship (QSAR) analysis was conducted to understand the relationships between chromatographic data and biological activity. This research is significant for predicting the pharmacological activity of new drug candidates in this class. For instance, 2-[2-(phenylamino)thiazol-4-yl]ethanamine and related compounds showed interactions with biochromatographic models, indicating potential in antihistamine applications (Brzezińska, Kośka, & Walczyński, 2003), (Brzezińska & Kośka, 2004).
Synthesis and Pharmacology
Studies on the synthesis and pharmacological evaluation of derivatives of this compound have contributed to understanding their potential as H1 receptor antagonists. The research found that certain derivatives exhibited improved H1-antagonistic activity, which is important for developing new antihistamines (Walczyński et al., 1999).
Antimicrobial and Antifungal Activity
Novel derivatives of this compound have been synthesized and evaluated for their antimicrobial and antifungal activities. Some of these compounds displayed activity comparable to or slightly better than standard medicinal compounds, indicating their potential as antibacterial and antifungal agents (Pejchal, Pejchalová, & Růžičková, 2015).
Inhibitory Activity in Alzheimer's Disease
Derivatives of this compound have been synthesized and evaluated as inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in Alzheimer's disease. These compounds have shown promising inhibitory activity with low cytotoxicity, suggesting potential therapeutic applications for Alzheimer's disease (Pejchal et al., 2016).
Structural Characterization in Organic Synthesis
Research has also focused on the structural characterization of this compound derivatives in organic synthesis. This includes studies on the synthesis of new compounds and their potential applications in medicinal chemistry (Zaki et al., 2006).
Safety and Hazards
Mechanism of Action
Mode of Action
Thiazole derivatives are known to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities . The specific pathways and their downstream effects influenced by this compound need further investigation.
Result of Action
Given the diverse biological activities of thiazole derivatives, it can be inferred that this compound may have multiple effects at the molecular and cellular levels .
Properties
IUPAC Name |
1-(1,3-thiazol-2-yl)ethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.ClH/c1-4(6)5-7-2-3-8-5;/h2-4H,6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLQZMXLICFMMGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=CS1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
947662-64-8 | |
Record name | 1-(1,3-thiazol-2-yl)ethan-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.